2-Amino-5-(4,5-dimethyl-1h-imidazol-1-yl)-2-methylpentanamide

• Molecular Formula: C11H20N4O
• Molecular Weight: 224.30 g/mol
• IUPAC Name: 2-amino-5-(4,5-dimethylimidazol-1-yl)-2-methylpentanamide
• InChI: InChI=1S/C11H20N4O/c1-8-9(2)15(7-14-8)6-4-5-11(3,13)10(12)16/h7H,4-6,13H2,1-3H3,(H2,12,16)
• InChI Key: WAAGFNRRLHPUHZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(C=N1)CCCC(C)(C(=O)N)N)C

Description

2-Amino-5-(4,5-dimethyl-1H-imidazol-1-yl)-2-methylpentanamide is a synthetic imidazole derivative characterized by a pentanamide backbone substituted with a 4,5-dimethylimidazole ring and a methyl group at the second carbon.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-5-(4,5-dimethyl-1h-imidazol-1-yl)-2-methylpentanamide typically involves the following steps:

Formation of the Imidazole Ring: The imidazole ring can be synthesized through the Debus-Radziszewski imidazole synthesis, which involves the condensation of glyoxal, ammonia, and an aldehyde.

Substitution with Dimethyl Groups: The imidazole ring is then substituted with dimethyl groups using methylating agents such as methyl iodide in the presence of a base.

Attachment of the Amino Group: The amino group can be introduced through nucleophilic substitution reactions.

Formation of the Methylpentanamide Chain: The final step involves the formation of the methylpentanamide chain through amide bond formation, typically using coupling reagents like EDCI or DCC.

Industrial Production Methods

Industrial production methods for such compounds often involve optimizing the reaction conditions to maximize yield and purity. This may include the use of continuous flow reactors, high-throughput screening of reaction conditions, and the use of catalysts to enhance reaction rates.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the amino group or the imidazole ring.

Reduction: Reduction reactions can occur at the carbonyl group of the amide chain.

Substitution: The imidazole ring can participate in electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, potassium permanganate, and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Reagents like alkyl halides, acyl chlorides, and bases are used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield imidazole N-oxides, while reduction may produce amines or alcohols.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and antifungal properties.

Medicine: Explored for its potential as a drug candidate, particularly in targeting specific enzymes or receptors.

Industry: Utilized in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of 2-Amino-5-(4,5-dimethyl-1h-imidazol-1-yl)-2-methylpentanamide involves its interaction with specific molecular targets, such as enzymes or receptors. The imidazole ring can coordinate with metal ions or participate in hydrogen bonding, influencing the activity of the target molecule. The amino group and the amide chain may also play roles in binding interactions and overall molecular stability.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Substituent Variations in Imidazole Derivatives

The 4,5-dimethyl substitution on the imidazole ring distinguishes this compound from other imidazol-2-amine derivatives. For example:

• 4,5-Diphenyl-1H-imidazol-2-amine (CAS 37980-29-3): Bulkier aryl substituents enhance lipophilicity but may reduce solubility compared to dimethyl groups .
• 5-Oxo-imidazole derivatives: The ketone group at position 5 (e.g., in 4-(4-arylidene-5-oxo-2-phenyl-4,5-dihydro-1H-imidazol-1-yl) compounds) introduces polarity and hydrogen-bonding capacity, contrasting with the non-polar dimethyl groups in the target compound .

Table 1: Substituent Effects on Key Properties

Compound	Substituents	LogP (Predicted)	Solubility (mg/mL)	Biological Activity
Target Compound	4,5-dimethylimidazole	~1.2	Moderate (DMSO)	Not reported
4,5-Diphenyl-1H-imidazol-2-amine	4,5-diphenyl	~3.5	Low	Antimicrobial
5-(4-Methylphenyl)-1H-imidazol-2-amine	5-(4-methylphenyl)	~2.8	Moderate	Kinase inhibition (hypothesized)
5-Oxo-imidazole derivatives	5-oxo, arylidene	~0.8	High	Growth inhibitory (microbial)

Backbone and Functional Group Modifications

The pentanamide chain in the target compound differentiates it from esters, acids, and heterocyclic-fused analogs:

• Ethyl 4-(5-(benzyl(2-hydroxyethyl)amino)-1-methyl-1H-benzo[d]imidazol-2-yl)butanoate (): The ester group in this benzimidazole derivative may enhance membrane permeability compared to the amide in the target compound, but hydrolysis to the acid (as in compound 3) could improve water solubility .

Pharmacological and Industrial Relevance

Though direct activity data for the target compound are unavailable, structurally related compounds exhibit diverse bioactivities:

• Kinase Inhibition : Imidazole derivatives with aryl substitutions (e.g., biphenyl or naphthalenyl groups) are explored as kinase inhibitors, highlighting the target’s possible utility in oncology .
• Patent Relevance : Complex imidazole derivatives, such as those in , are patented for therapeutic applications, underscoring the industrial value of optimizing imidazole-based scaffolds .

Biological Activity

2-Amino-5-(4,5-dimethyl-1H-imidazol-1-yl)-2-methylpentanamide is an organic compound characterized by its unique structural features, including an amino group and an imidazole moiety. This compound has garnered attention in medicinal chemistry due to its potential biological activities.

The molecular formula of 2-Amino-5-(4,5-dimethyl-1H-imidazol-1-yl)-2-methylpentanamide is C₉H₁₆N₄O₂, with a molecular weight of 228.25 g/mol. Its structure contributes to its reactivity and interaction with biological systems.

Property	Value
Molecular Formula	C₉H₁₆N₄O₂
Molecular Weight	228.25 g/mol
IUPAC Name	2-Amino-5-(4,5-dimethyl-1H-imidazol-1-yl)-2-methylpentanamide

The biological activity of this compound is primarily attributed to the imidazole ring, which is known for its ability to interact with various biological macromolecules. Studies suggest that compounds containing imidazole rings often exhibit significant biological activities, such as antimicrobial and anticancer properties. The amino acid backbone allows for further interactions with proteins and enzymes, potentially influencing their activity.

Biological Activities

Research indicates that 2-Amino-5-(4,5-dimethyl-1H-imidazol-1-yl)-2-methylpentanamide may exhibit the following biological activities:

1. Anticancer Activity
Studies have shown that imidazole-containing compounds can induce apoptosis in cancer cells. For instance, research on similar compounds has demonstrated their ability to inhibit cell proliferation and induce cell death through mechanisms involving Bcl-2 family proteins and caspases .

2. Antimicrobial Properties
The presence of the imidazole ring in this compound suggests potential antimicrobial activity. Compounds with similar structures have been investigated for their efficacy against various bacterial strains and fungi, indicating a promising avenue for further research in this area .

Case Studies

Case Study 1: Anticancer Effects
In a study examining the effects of imidazole derivatives on hepatoma cells, it was found that these compounds could significantly reduce cell viability through apoptosis induction mechanisms involving mitochondrial pathways . The results indicated that the activation of pro-apoptotic proteins led to increased cytochrome c release and subsequent apoptosis.

Case Study 2: Antimicrobial Activity
Another study highlighted the antimicrobial effects of imidazole derivatives against Staphylococcus aureus and Mycobacterium tuberculosis. The compounds were shown to inhibit key enzymatic pathways essential for bacterial survival, suggesting a potential therapeutic application in treating infections caused by resistant strains .